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Compound of Interest

Compound Name:
Trimethylolpropane monoallyl

ether

Cat. No.: B1585248 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Trimethylolpropane monoallyl ether (TMPMAE) is a versatile trifunctional monomer used in

a variety of polymer synthesis applications. Its unique structure, containing one reactive allyl

group and two primary hydroxyl groups, allows it to act as a building block for introducing

specific functionalities into polymer backbones.[1] The allyl group enables participation in

polymerization and crosslinking reactions, such as free-radical and thiol-ene reactions, while

the hydroxyl groups provide sites for esterification, isocyanate reactions, and further chemical

modifications.[1][2] This dual functionality makes TMPMAE a valuable component in the

synthesis of functional materials for coatings, adhesives, and increasingly, for biomedical

applications like drug delivery.[1][3][4]

Physicochemical Properties and Specifications
TMPMAE is a clear, colorless viscous liquid.[1][5] Its properties make it a useful reactive diluent

and a building block for complex polymer architectures.[3]
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Property Typical Value Reference

Molecular Formula C₉H₁₈O₃ [1][3]

Molecular Weight 174.24 g/mol [1][5]

Appearance Clear, colorless liquid [1][3]

Boiling Point ~160 °C @ 33 mm Hg [1][6]

Density ~1.01 g/mL at 25 °C [6]

Hydroxyl Number ~640 mg KOH/g [7]

Viscosity ~170 mPas at 20°C [7]

Monoallyl ether content Min. 98.0% [7]

Key Applications in Polymer Synthesis
Functional Monomer for Hydroxyl-Functional Acrylic
Resins
TMPMAE is used as a co-monomer in the synthesis of hydroxyl-functional acrylic resins, which

are key components in high-performance polyurethane coatings.[2] It provides primary hydroxyl

groups, which offer high reactivity, and the aliphatic nature of the monomer helps in reducing

the viscosity of the final resin.[2]

Logical Workflow: Synthesis of Hydroxyl-Functional Acrylic Polyols
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Reaction Setup

Monomer & Initiator Feed
Polymerization

Final Product

Reactor with N₂ Atmosphere

Solvent (Xylene)

Charge

Heat to 150 °C

Monomer Blend:
- Styrene

- Butyl Acrylate
- TMPMAE

Simultaneous Dropping
(5 hours)

Initiator Solution
(e.g., Peroxide in Xylene)

Hold for Polymerization

Hydroxyl-Functional
Acrylic Polyol Solution
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1. Polymer Synthesis

2. Post-Polymerization Modification

3. Nanoparticle Formulation

TMPMAE

Polycondensation

Diacyl Chloride
(e.g., Suberoyl Chloride)

Allyl-Functional Polyester

Thiol-Ene Reaction

Amino Thiols / Thiolated Drug

Functionalized Polyester

Self-Assembly
(in aqueous media)

Drug-Loaded Nanoparticles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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